N-(4-chlorobenzyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H18ClFN4OS2/c1-14-22(32-23(27-14)16-4-8-18(25)9-5-16)19-10-11-21(29-28-19)31-13-20(30)26-12-15-2-6-17(24)7-3-15/h2-11H,12-13H2,1H3,(H,26,30)
• InChI Key: BQBZYPIBQXBXSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C23H18ClFN4OS2
• Molecular Weight: 485.0 g/mol

Description

N-(4-chlorobenzyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H18ClFN4OS2 and its molecular weight is 484.99. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Activity and Metabolic Stability

The compound's derivatives have shown significant pharmacological activity. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors revealed that modifications in its structure could lead to improved metabolic stability while retaining in vitro potency and in vivo efficacy. Such findings underscore its potential in targeting PI3Kα and mTOR pathways, which are critical in cancer and metabolic diseases (Stec et al., 2011).

Anticancer Applications

The compound's framework has been utilized to design derivatives with anticancer properties. Research on 5-methyl-4-phenyl thiazole derivatives highlighted their selective cytotoxicity against lung adenocarcinoma cells, demonstrating the compound's relevance in developing new anticancer agents (Evren et al., 2019).

Material Science and Photovoltaic Applications

Investigations into benzothiazolinone acetamide analogs have explored their spectroscopic properties and quantum mechanical studies, indicating their utility in material science, particularly in dye-sensitized solar cells (DSSCs). These studies reveal the compound's potential in enhancing light harvesting efficiency and its application in renewable energy technologies (Mary et al., 2020).

Chemical Synthesis and Heterocyclic Chemistry

The compound's structural motif is integral to synthesizing novel heterocycles, which are essential in medicinal chemistry and drug design. Research on the cascade reactions of thioureido-acetamides demonstrates the compound's versatility in generating heterocyclic compounds with potential biological activities (Schmeyers & Kaupp, 2002).

Anti-inflammatory and Enzyme Inhibition

Derivatives of the compound have been synthesized and tested for anti-inflammatory activity, showcasing the compound's utility in developing new therapeutic agents aimed at treating inflammation-related disorders. Additionally, its role in enzyme inhibition has been explored, providing insights into its potential therapeutic applications (Sunder & Maleraju, 2013).